Cas no 147917-04-2 (2-Piperazinone,3-(3,3-difluoro-2-oxopropylidene)-)

• Product name: 2-Piperazinone,3-(3,3-difluoro-2-oxopropylidene)-
• CAS No: 147917-04-2
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 100633
• PubChem ID: 15681060

2-Piperazinone,3-(3,3-difluoro-2-oxopropylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,3-(3,3-difluoro-2-oxopropylidene)-
• 3-(3,3-DIFLUORO-2-OXOPROPYLIDENE)PIPERAZIN-2-ONE
• 2-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE
• Piperazinone, 3-(3,3-difluoro-2-oxopropylidene)- (9CI)
• 147917-04-2

• Inchi： InChI=1S/C7H8F2N2O2/c8-6(9)5(12)3-4-7(13)11-2-1-10-4/h3,6,10H,1-2H2,(H,11,13)/b4-3+
• InChI Key： ZJMJINBTHWAJIV-ONEGZZNKSA-N
• SMILES： FC(F)C(=O)/C=C1/NCCNC/1=O

Computed Properties

• Exact Mass: 190.05544
• Monoisotopic Mass: 190.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• PSA: 58.2